(2E)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide, also known as furanocoumarin derivative, is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.
Scientific Research Applications
Synthesis and Reactivity
The synthesis of compounds related to (2E)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide involves various chemical reactions that yield potentially bioactive molecules and functional materials. The condensation of furan and thiophen derivatives with nitro-substituted CH acids leads to the formation of geminally activated nitro dienes, which are key intermediates in synthesizing diverse heterocyclic compounds (Baichurin et al., 2019). Similarly, the synthesis of furan and thiophene units through Lewis acid-catalyzed annulation reactions contributes to the construction of compounds with significant application potential in materials science and bioactive compound development (He et al., 2020).
Applications in Solar Energy
Phenothiazine derivatives with furan and thiophene linkers, synthesized for use in dye-sensitized solar cells, demonstrate the influence of conjugated linkers on device performance. Notably, furan-linked derivatives exhibit enhanced solar energy-to-electricity conversion efficiency, highlighting the potential of furan and thiophene derivatives in improving renewable energy technologies (Kim et al., 2011).
Polymer Science
In the field of polymer science, furan-based derivatives contribute to the development of new materials with potential applications in various industries. For example, furan-carboxamide derivatives have been identified as novel inhibitors of the influenza A H5N1 virus, showcasing the therapeutic potential of compounds with furan and thiophene cores in antiviral research (Yongshi et al., 2017). Additionally, furan and thiophene-containing polyamides exhibit characteristics suitable for high-performance materials, presenting sustainable alternatives to traditional polyphthalamides (Jiang et al., 2015).
properties
IUPAC Name |
(E)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO2S2/c19-17(6-5-14-3-2-9-22-14)18-11-15(13-7-10-21-12-13)16-4-1-8-20-16/h1-10,12,15H,11H2,(H,18,19)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFDNWWDVDILUSV-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(CNC(=O)C=CC2=CC=CS2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)C(CNC(=O)/C=C/C2=CC=CS2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.